3-(3-Bromo-2-methyl-phenyl)-7-dimethylamino-1H-quinolin-4-one

• Molecular Formula: C18H17BrN2O
• Molecular Weight: 357.2 g/mol
• IUPAC Name: 3-(3-bromo-2-methylphenyl)-7-(dimethylamino)-1H-quinolin-4-one
• InChI: InChI=1S/C18H17BrN2O/c1-11-13(5-4-6-16(11)19)15-10-20-17-9-12(21(2)3)7-8-14(17)18(15)22/h4-10H,1-3H3,(H,20,22)
• InChI Key: HRHMDRXGAPBQOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Br)C2=CNC3=C(C2=O)C=CC(=C3)N(C)C

Description

3-(3-Bromo-2-methyl-phenyl)-7-dimethylamino-1H-quinolin-4-one is a useful research compound. Its molecular formula is C18H17BrN2O and its molecular weight is 357.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 2-(3-Bromo-2-methyl-phenyl)-3-(3-dimethylamino-phenylamino)-acrylic acid ethyl ester (100 mg, 0.248 mmol) was added 4 g polyphosphoric acid. This stirred at 140° C. for 10 minutes. 50 ml water was added and the mixture was stirred. The resulting precipitate was filtered and washed with water. The filtrate was extracted with 10% methanol/dichloromethane solution. The organic layer was dried over anhydrous magnesium sulfate and concentrated in vacuo. The resulting residue was combined with the precipitate and purified by flash chromatography (gradient elution 2 to 5% methanol/dichloromethane) to yield 3-(3-Bromo-2-methyl-phenyl)-7-dimethylamino-1H-quinolin-4-one (22 mg, 0.062 mmol). MS (ESI) 357.0 (M+H)+.